molecular formula C7H12O4 B8802897 2-Tert-butylpropanedioic acid CAS No. 20052-14-6

2-Tert-butylpropanedioic acid

Cat. No.: B8802897
CAS No.: 20052-14-6
M. Wt: 160.17 g/mol
InChI Key: NOEPPNCDAJPLKL-UHFFFAOYSA-N
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Description

This structural feature confers unique steric and electronic properties, influencing its reactivity, solubility, and applications in organic synthesis, coordination chemistry, and polymer science.

Properties

CAS No.

20052-14-6

Molecular Formula

C7H12O4

Molecular Weight

160.17 g/mol

IUPAC Name

2-tert-butylpropanedioic acid

InChI

InChI=1S/C7H12O4/c1-7(2,3)4(5(8)9)6(10)11/h4H,1-3H3,(H,8,9)(H,10,11)

InChI Key

NOEPPNCDAJPLKL-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(C(=O)O)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The listed compounds in include:

A polymer-based acrylate ester (CAS 3008591-77-0).

Propanaminium derivatives with carboxymethyl and acyl groups (CAS 638132-19-1, 73772-46-0).

These compounds differ significantly in structure and function from 2-tert-butylpropanedioic acid. For example:

  • CAS 638132-19-1 and 73772-46-0 are zwitterionic surfactants or betaine derivatives, emphasizing applications in detergents or personal care products rather than acid-driven chemistry.

Limitations of Available Evidence

The evidence lacks:

  • Structural analogs of this compound (e.g., 2-methylpropanedioic acid, 2-isopropylpropanedioic acid).
  • Data on physicochemical properties (e.g., pKa, melting point, solubility) or reactivity.
  • Comparative studies on steric effects, catalytic activity, or environmental behavior.

Hypothetical Comparison Framework

Property This compound Propanedioic Acid (Malonic Acid) 2-Methylpropanedioic Acid
Molecular Weight (g/mol) ~190 (estimated) 104.06 ~118 (estimated)
Steric Bulk High (tert-butyl group) None Moderate (methyl group)
Acidity (pKa1/pKa2) Likely lower than malonic acid 2.85 / 5.70 Slightly lower than malonic acid
Applications Potential catalyst or ligand Organic synthesis, pharmaceuticals Polymer intermediates

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